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Compound of Interest

Compound Name: 3-Ethylnonane

Cat. No.: B092655

Essential Safety and Handling Guide for 3-
Ethylnonane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Ethylnonane in a laboratory setting. Adherence to these
guidelines is critical for ensuring personal safety and minimizing environmental impact.

Understanding the Hazards

3-Ethylnonane is classified under the Globally Harmonized System (GHS) with the following
primary hazards:

o Flammable Liquid (Category 3): Vapors can ignite with a spark or flame.[1]
o Aspiration Hazard (Category 1): May be fatal if swallowed and enters the airways.[1]
e Hazardous to the Aquatic Environment (Chronic): Poses a long-term risk to aquatic life.[1]

Physical and Chemical Properties

A summary of key quantitative data for 3-Ethylnonane is presented below for easy reference.
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Property Value

CAS Number 17302-11-3

Molecular Formula Ci11Hz4

Molecular Weight 156.31 g/mol [2]
Appearance Colorless liquid[2]
Boiling Point 188°CJ[2]

Flash Point 50.2+11.4°C

Density 0.7456 g/cm?3[2]

Vapor Pressure 0.8 + 0.2 mmHg at 25°C

Personal Protective Equipment (PPE)

Appropriate PPE is the final line of defense against chemical exposure. The following PPE is
mandatory when handling 3-Ethylnonane.[3][4]
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Protection Type

Recommended Equipment

Specifications

Eye and Face Protection

Safety goggles and face shield

Chemical splash goggles are
essential. A face shield should
be worn over goggles during
procedures with a high risk of

splashing.[5]

Hand Protection

Chemical-resistant gloves

Nitrile gloves are a suitable
option for intermittent contact,
but always consult the glove
manufacturer's resistance

chart for the specific chemical.

[4]

Body Protection

Flame-retardant lab coat or

coveralls

A lab coat made of 100%
cotton or other flame-resistant

material is required.[6]

Foot Protection

Closed-toe, chemical-resistant

shoes

Footwear should be non-
absorbent and provide

protection against spills.[7]

Respiratory Protection

Use in a well-ventilated area.

Respirator may be needed.

Work should be conducted in a
certified chemical fume hood. If
vapors are expected to exceed
exposure limits, a NIOSH-
approved respirator with an
appropriate organic vapor

cartridge is necessary.[3][7]

Operational Plan: Step-by-Step Handling Procedure

This section outlines the standard operating procedure for the safe handling of 3-Ethylnonane

from initial preparation to final disposal.

4.1. Preparation and Handling
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Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
specific experiment.

Fume Hood: Ensure the chemical fume hood is operational and certified.
PPE: Don all required personal protective equipment as detailed in the table above.
Spill Kit: Have a spill kit rated for flammable liquids readily accessible.

Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.

Dispensing: Use only non-sparking tools when opening and dispensing the chemical.[8]

Heating: Never use an open flame to heat 3-Ethylnonane.[6] Use a heating mantle, water
bath, or other controlled heating source.

Storage: Keep containers tightly closed in a cool, dry, and well-ventilated area away from
heat, sparks, and open flames.[8] Store in a designated flammables cabinet.[6]

4.2. First Aid Measures
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Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[8]

Immediately remove contaminated clothing.
Skin Contact Rinse the affected skin with plenty of soap and

water.[8]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[8]

Do NOT induce vomiting. Due to the aspiration
) hazard, immediately call a poison control center
Ingestion o .
or physician. If vomiting occurs naturally, have

the person lean forward.[8]

4.3. Spill Response

Evacuate: Immediately evacuate the area of all personnel.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite).

Collection: Use non-sparking tools to collect the absorbed material and place it in a sealed,
labeled container for disposal.

Decontamination: Clean the spill area thoroughly with soap and water.

4.4. Disposal Plan

o Waste Collection: Collect all 3-Ethylnonane waste in a dedicated, properly labeled, and
sealed container.
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o Labeling: The waste container must be clearly labeled as "Hazardous Waste," with the full
chemical name and associated hazards (Flammable, Aspiration Hazard).

o Storage of Waste: Store the waste container in a designated satellite accumulation area that
is secure and away from incompatible materials.

» Disposal: Dispose of the chemical waste through your institution's Environmental Health and
Safety (EHS) office. Do not dispose of 3-Ethylnonane down the drain or in regular trash.

Workflow for Safe Handling of 3-Ethylnonane

Caption: Workflow for the safe handling of 3-Ethylnonane from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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